Cas no 932976-20-0 (ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-yl)benzoate)

• Product Name: ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-yl)benzoate
• CAS No: 932976-20-0
• MF: C₂₃H₁₇FN₂O₅S
• MW: 452.454888105392
• CID: 5363101
• Update Time: 2025-10-25

ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-yl)benzoate
• Benzoic acid, 4-(3-benzoyl-7-fluoro-4,4-dioxido-1H-4,1,2-benzothiadiazin-1-yl)-, ethyl ester

• Inchi： 1S/C23H17FN2O5S/c1-2-31-23(28)16-8-11-18(12-9-16)26-19-14-17(24)10-13-20(19)32(29,30)22(25-26)21(27)15-6-4-3-5-7-15/h3-14H,2H2,1H3
• InChI Key： HCDFAUQWEMGVGQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(N2C3=CC(F)=CC=C3S(=O)(=O)C(C(=O)C3=CC=CC=C3)=N2)C=C1

Additional information on ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-1H-4lambda6,1,2-benzothiadiazin-1-yl)benzoate

Ethyl 4-(3-Benzoyl-7-Fluoro-4,4-Dioxo-1H-4λ6,1,2-Benzothiadiazin-1-Yl)Benzoate: A Comprehensive Overview

Ethyl 4-(3-Benzoyl-7-fluoro-4,4-dioxo-1H-4λ6,1,2-benzothiadiazin-1-yl)benzoate is a highly specialized organic compound with the CAS registry number 932976-20-0. This compound belongs to the class of benzothiadiazines, which are known for their unique structural properties and diverse applications in various fields of chemistry and pharmacology.

The molecular structure of ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-1H-4λ6,1,2-benzothiadiazin-1-yl)benzoate is characterized by a benzothiadiazine core with substituents that include a benzoyl group at position 3 and a fluoro group at position 7. The presence of the dioxo group at positions 4 and 5 introduces additional functional complexity to the molecule.

Recent studies have highlighted the potential of this compound in drug design and development due to its unique electronic properties and ability to form stable complexes with various metal ions. For instance, researchers have explored its application as a ligand in transition metal complexes, which exhibit promising catalytic activity in organic synthesis.

Furthermore, the compound's stability under various reaction conditions has made it a valuable tool in material science applications. Its ability to act as a precursor in the synthesis of advanced materials has been documented in several recent publications.

In terms of synthesis, ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-1H-4λ6,1,2-benzothiadiazin-1-Yl)benzoate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of specific reagents such as benzoyl chloride and ethyl bromide plays a critical role in achieving high yields and purity.

Recent advancements in green chemistry have also influenced the synthesis pathways of this compound. Scientists have developed more environmentally friendly methods that reduce waste and improve efficiency compared to traditional approaches.

The compound's spectroscopic properties have been extensively studied using techniques such as UV-vis spectroscopy and NMR spectroscopy. These studies provide valuable insights into its electronic structure and conformational flexibility.

In conclusion, ethyl 4-(3-benzoyl-7-fluoro-4,4-dioxo-H(λ6),1H(λ6), etc.)benzothiadiazinone benzoate represents a significant advancement in organic chemistry with promising applications across multiple disciplines.